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Compound of Interest

2-(2-Bromophenyl)-6-
Compound Name:

methylquinazoline
CAS No.: 149323-84-2
Cat. No.: B3241935

Get Quote

\ J

Substance: 2-(2-Bromophenyl)-4-chloro-6-methylquinazoline Chemical Class: Halogenated
Quinazoline Heterocycle Primary Application: Pharmaceutical Intermediate (Kinase Inhibitor
Scaffolds)[1]

Part 1: Core Directive & Substance Profile[1]
Executive Summary

This guide addresses the technical handling, safety profile, and reactivity of CAS 149323-83-1,
chemically identified as 2-(2-Bromophenyl)-4-chloro-6-methylquinazoline.[1] As a Senior
Application Scientist, it is critical to contextualize this compound not merely as a white powder,
but as a high-energy electrophile.

The presence of the chlorine atom at the C4 position of the quinazoline ring renders this
molecule highly reactive toward nucleophiles (amines, thiols, hydroxyls).[1] In a drug
development context, this reactivity is a feature for synthesis (SNAr reactions) but a hazard for
biological systems, as it can covalently modify proteins.[1] Therefore, this compound must be
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handled as a potential skin sensitizer and corrosive agent (due to hydrolysis-induced HCI
release), requiring strict moisture control and containment.[1]

hvsicochemical Identity Tabl

Property Specification

CAS Number 149323-83-1

] 2-(2-Bromophenyl)-4-chloro-6-
Chemical Name _ )
methylquinazoline

Molecular Formula C15H10BrCINz
Molecular Weight 333.61 g/mol
Appearance Off-white to pale yellow solid

Soluble in DCM, DMSO, DMF; Reacts with

Solubilit
y Water/Alcohols
o High: C4-Chloro is a leaving group (SNAr
Reactivity tive)
active
2-8°C, Inert Atmosphere (Argon/Nitrogen),
Storage

Desiccated

Part 2: Scientific Integrity & Hazard Assessment
(GHS)[1]
Hazard Classification Logic

Note: While specific toxicological data for this exact intermediate may be sparse in public
registries, structural activity relationships (SAR) with similar 4-chloroquinazolines (e.g.,
precursors to Gefitinib/Erlotinib) dictate the following precautionary GHS classifications.

Core Hazards

o Skin Corrosion/Irritation (Category 1B/2): The C4-Cl bond is susceptible to hydrolysis upon
contact with mucosal moisture, releasing Hydrochloric Acid (HCI).[1] This causes immediate
irritation or chemical burns.[1]
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e Serious Eye Damage (Category 1): Irreversible damage is possible due to the combined
effect of organic solvent solubility and acid generation.[1]

o Skin Sensitization (Category 1): As an electrophile, the compound can haptenize skin
proteins, leading to allergic contact dermatitis.[1]

Qignal Word: DANGFEFR

Hazard Statement (H-Code) Description

Causes severe skin burns and eye damage

H314

(Conservative classification).[1]
H317 May cause an allergic skin reaction.[1]
H335 May cause respiratory irritation.[1][2]
EUHO014 Reacts violently with water (Hydrolysis).[1]

Reactivity & Stability (The "Why" Behind the Protocol)

The stability of CAS 149323-83-1 is compromised by moisture.[1]
e Mechanism: Water attacks the C4 position, displacing the chloride.[1]

¢ Result: Formation of the corresponding quinazolin-4(3H)-one (inactive impurity) and HCI gas.

[1]

¢ Operational Impact: Handling outside a controlled humidity environment (glovebox or dry
nitrogen stream) degrades the reagent and endangers the operator via acid fumes.[1]

Part 3: Handling Protocols & Engineering

Controls[1]
Containment Strategy (Hierarchy of Control)

For research quantities (<10g), a standard Fume Hood is sufficient if moisture is controlled.[1]
For scale-up (>100g), a Powder Containment Hood or Isolator is recommended due to
sensitization risks.[1]
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DOT Diagram: Handling Decision Tree

Start: Handling CAS 149323-83-1

Check Scale & Form

< 10g (Solid) > 10g or Solution

Chemical Fume Hood Glovebox / Isolator
(Face Velocity > 0.5 m/s) (Inert Atmosphere)

PPE: Nitrile Gloves (Double), PPE: Tyvek Sleeves, N95/P100,
Lab Coat, Safety Glasses Butyl Gloves

Weighing / Transfer

Quench Waste (aq. NaHCO3)

Click to download full resolution via product page

Caption: Decision logic for containment based on scale, prioritizing moisture exclusion and
operator safety.
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Standard Operating Procedure (SOP): Weighing &
Solubilization

Objective: Prepare a stock solution for SNAr coupling without degrading the reagent.
e Preparation:
o Dry all glassware (flame dry or oven at 120°C) to remove adsorbed moisture.[1]
o Equip the reaction vessel with a rubber septum and nitrogen balloon/line.[1]

o Solvent Choice: Use Anhydrous DMF, DMAc, or THF.[1] Avoid alcohols (MeOH/EtOH) as
they will react with the compound.[1]

e Weighing:
o Best Practice: Weigh inside a glovebox under Argon.[1]

o Alternative: Weigh quickly in a fume hood into a tared vial, flush with Nitrogen immediately,
and cap.

 Solubilization:
o Add anhydrous solvent via syringe through the septum.[1]

o Observation: The solution should be clear. Turbidity or white precipitate suggests
hydrolysis (formation of the insoluble quinazolinone).[1]

¢ Reaction Monitoring:
o Use TLC or LC-MS.[1]

o Caution: When taking an LC-MS sample, quench the aliquot in dry acetonitrile/amine
mixture immediately to prevent hydrolysis in the LC vial from confusing the data.[1]

Part 4: Emergency Response & Waste
Management[1]
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Spill Cleanup

Scenario: 5g bottle dropped in fume hood.
o Evacuate: Alert nearby personnel.

o PPE: Don double nitrile gloves, safety goggles, and a P100 respirator (if powder is airborne).

[1]

¢ Neutralization:

[¢]

Do not use water initially (releases HCI gas).[1]

o

Cover spill with dry lime, sand, or soda ash to absorb bulk solid.[1]

[e]

Scoop into a hazardous waste container.[1]

o

Secondary Step: Wipe surface with a 5% Sodium Bicarbonate (NaHCOs) solution to
neutralize trace residues and hydrolysis byproducts.[1]

First Aid[1]
o Eye Contact: Rinse immediately with saline/water for 15 minutes.[1] Note: The water will

hydrolyze the compound, generating acid, so copious irrigation is vital to wash away the
acid.[1] Seek ophthalmologist.[1]

» Skin Contact: Wash with soap and water.[1] Do not use alcohol (increases skin permeability).

[1]

 Inhalation: Move to fresh air. If breathing is difficult, administer oxygen.[1]

Waste Disposal[1]

» Classification: Halogenated Organic Waste.[1]

e Pre-treatment: Quench reaction mixtures with aqueous Sodium Bicarbonate before disposal
to destroy the reactive C-Cl bond and neutralize acidity.[1]
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Part 5: Synthesis Context (Reaction Pathway)[1]

To understand the utility of CAS 149323-83-1, we visualize its role in synthesizing a
hypothetical kinase inhibitor. The C4-Chloro is the "key" that unlocks the molecule's biological
activity by allowing the attachment of the pharmacophore.[1]

DOT Diagram: Synthesis Workflow

+ Nucleophile
Starting Material Activation Chlorination Isolation CAS 149323-83-1 - HCI SNAr Coupling Final Kinase Inhibitor

(Quinazolinone) (POCI3 / SOCI2) (Reactive Electrophile) (Aniline/Amine) (Biologically Active)

Click to download full resolution via product page
Caption: The central role of CAS 149323-83-1 as the electrophilic 'hub' in drug synthesis.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. Potassium Citrate | C6H7K308 | CID 2735208 - PubChem [pubchem.ncbi.nlm.nih.gov]
e 2. echemi.com [echemi.com]

e To cite this document: BenchChem. [Technical Guide: Safe Handling and Reactivity
Protocols for CAS 149323-83-1]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3241935/docs#technical-guide-safe-handling-and-
reactivity-protocols-for-cas-149323-83-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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